![molecular formula C20H16BrN5O B4278234 6-bromo-2-(3,4-dimethylphenyl)-N-1H-1,2,4-triazol-3-yl-4-quinolinecarboxamide](/img/structure/B4278234.png)
6-bromo-2-(3,4-dimethylphenyl)-N-1H-1,2,4-triazol-3-yl-4-quinolinecarboxamide
Overview
Description
6-bromo-2-(3,4-dimethylphenyl)-N-1H-1,2,4-triazol-3-yl-4-quinolinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 6-bromo-2-(3,4-dimethylphenyl)-N-1H-1,2,4-triazol-3-yl-4-quinolinecarboxamide involves the inhibition of DNA synthesis and cell division by binding to the DNA helix. This leads to the disruption of cellular processes and ultimately cell death.
Biochemical and Physiological Effects:
Studies have shown that 6-bromo-2-(3,4-dimethylphenyl)-N-1H-1,2,4-triazol-3-yl-4-quinolinecarboxamide has significant biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of fungal and bacterial cells, and exhibit anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the advantages of 6-bromo-2-(3,4-dimethylphenyl)-N-1H-1,2,4-triazol-3-yl-4-quinolinecarboxamide is its potential for use in various lab experiments. Its ability to selectively target cancer cells and inhibit cell division makes it a promising candidate for cancer research. However, its toxicity and potential side effects on healthy cells limit its use in certain experiments.
Future Directions
There are several future directions for the study of 6-bromo-2-(3,4-dimethylphenyl)-N-1H-1,2,4-triazol-3-yl-4-quinolinecarboxamide. One potential direction is the development of new derivatives with improved efficacy and reduced toxicity. Another direction is the study of its potential use as a fluorescent probe for biological imaging. Additionally, further research is needed to fully understand its mechanism of action and potential applications in various fields.
Scientific Research Applications
6-bromo-2-(3,4-dimethylphenyl)-N-1H-1,2,4-triazol-3-yl-4-quinolinecarboxamide has been studied extensively for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been found to possess antitumor, antifungal, and antibacterial properties. It has also been studied for its potential use as a fluorescent probe for biological imaging.
properties
IUPAC Name |
6-bromo-2-(3,4-dimethylphenyl)-N-(1H-1,2,4-triazol-5-yl)quinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16BrN5O/c1-11-3-4-13(7-12(11)2)18-9-16(19(27)25-20-22-10-23-26-20)15-8-14(21)5-6-17(15)24-18/h3-10H,1-2H3,(H2,22,23,25,26,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MITUPNCQIGUJLM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)NC4=NC=NN4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16BrN5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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